molecular formula C9H10N4 B8788895 2-(1,2,4-Triazol-4-yl)benzylamine

2-(1,2,4-Triazol-4-yl)benzylamine

Cat. No. B8788895
M. Wt: 174.20 g/mol
InChI Key: ATDCGJOBPDGPDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1,2,4-Triazol-4-yl)benzylamine is a useful research compound. Its molecular formula is C9H10N4 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1,2,4-Triazol-4-yl)benzylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,2,4-Triazol-4-yl)benzylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(1,2,4-Triazol-4-yl)benzylamine

Molecular Formula

C9H10N4

Molecular Weight

174.20 g/mol

IUPAC Name

[2-(1,2,4-triazol-4-yl)phenyl]methanamine

InChI

InChI=1S/C9H10N4/c10-5-8-3-1-2-4-9(8)13-6-11-12-7-13/h1-4,6-7H,5,10H2

InChI Key

ATDCGJOBPDGPDK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CN)N2C=NN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(1,2,4-Triazol-4-yl)cyanobenzene (0.3 g; 1.76 mmol) was combined with 30% by weight of palladium on carbon, 10% catalyst (100 mg) in ethanol (75 ml) and placed on a PARR Hydrogenation apparatus under a hydrogen atmosphere at 55 psi. for 48 hours. The mixture was filtered through celite and concentrated to give 2-(1,2,4-triazol-4-yl)benzylamine; 1H NMR (CD3OD) δ8.77 (s, 2H), 7.69-7.59 (m, 4H), 3.61 (s, 2H).
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
[Compound]
Name
catalyst
Quantity
100 mg
Type
catalyst
Reaction Step Three
Quantity
75 mL
Type
solvent
Reaction Step Four

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